molecular formula Ga2Se3 B088741 Gallium selenide (Ga2Se3) CAS No. 12024-24-7

Gallium selenide (Ga2Se3)

Cat. No. B088741
CAS RN: 12024-24-7
M. Wt: 376.4 g/mol
InChI Key: ZZEMEJKDTZOXOI-UHFFFAOYSA-N
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Description

Gallium selenide (Ga2Se3) is a chemical compound with a defect sphalerite (cubic form of ZnS) structure . It is a p-type semiconductor and can be formed by the union of the elements . It hydrolyzes slowly in water and quickly in mineral acids to form toxic hydrogen selenide gas .


Synthesis Analysis

Gallium selenide can be synthesized by vapor phase growth of high-quality monolayer GaSe nanosheets with multiple shapes and sizes by tuning the Ga/GaSe ratio in the precursor . It can also be formed by the union of the elements .


Molecular Structure Analysis

Ga2Se3 crystallizes in the monoclinic Cc space group. The structure is three-dimensional. There are two inequivalent Ga3+ sites. In the first Ga3+ site, Ga3+ is bonded to four Se2- atoms to form corner-sharing GaSe4 tetrahedra .


Chemical Reactions Analysis

Gallium selenide can hydrolyze slowly in water and quickly in mineral acids to form toxic hydrogen selenide gas . It is vulnerable to oxidizing agents due to the reducing capabilities of the selenide ion .


Physical And Chemical Properties Analysis

Gallium selenide has a molar mass of 376.33 g/mol . It appears as reddish-black crystals and has a slight garlic odor . The density is 4.92 g/cm^3 , and it has a melting point of 1,020 °C . It decomposes in water .

Scientific Research Applications

  • Electronic Structure and Surface Characterization : Ga2Se3's intrinsic cation vacancy ordering into one-dimensional chains results in a unique electronic structure, making it valuable for electronic applications (Lovejoy et al., 2010).

  • Radiation Detection and Dosimetry : The material shows high radiation resistance and X-ray-induced conductivity, suggesting its use in X-ray dosimetry (Savchenko, 2008).

  • Quantum Size Effects in Nanosheets : Ga2Se3 nanosheets demonstrate tunable optical band gaps, important for electronics and optoelectronics in the visible/ultraviolet spectrum (Andres-Penares et al., 2017).

  • Material Synthesis via Mechanochemical Methods : Ga2Se3 has been synthesized using a mechanochemical method, indicating its potential for novel material fabrication techniques (Kristl et al., 2016).

  • Thermodynamic Properties : Studies on its thermodynamic functions, such as free energy, entropy, and enthalpy, provide insights into its stability and reactivity (Abbasov et al., 1972).

  • Air Stability in Thin Devices : Research into the stability of GaSe under ambient conditions, including degradation mechanisms and encapsulation strategies, is crucial for the development of stable electronic devices (Zhao et al., 2018).

  • Oxidation Dynamics : Understanding the oxidation of Ga2Se3 helps in developing strategies for protection against environmental degradation, particularly relevant in electronic applications (Beechem et al., 2015).

  • Photovoltaic and Semiconducting Applications : Ga2Se3 is a promising material for solar cells and semiconducting applications, with structural properties that make it suitable for these purposes (Valeev et al., 2013).

  • Thermal Properties : Research on its heat capacity and other thermodynamic functions provides a comprehensive understanding of its behavior under various temperature conditions, which is essential for material design (Tyurin et al., 2005).

  • Effusion and High-Temperature Behavior : Studies on the effusion and vaporization processes at elevated temperatures contribute to understanding the stability and reactivity of Ga2Se3 at high temperatures (Viswanathan & Edwards, 1998).

Safety And Hazards

Gallium selenide is hazardous. It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .

Future Directions

Gallium selenide is an attractive compound due to its suitable electrical and optical characteristics for optoelectronic applications . It provides an opportunity to form heterostructures with Al2Se3, contributing to the design of optoelectronic devices based on AlAs, GaAs, and AlxGa1-xAs compounds .

properties

IUPAC Name

digallium;selenium(2-)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2Ga.3Se/q2*+3;3*-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZEMEJKDTZOXOI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Ga+3].[Ga+3].[Se-2].[Se-2].[Se-2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Ga2Se3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10923276
Record name Gallium selenide (Ga2Se3)
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Molecular Weight

376.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Gallium selenide (Ga2Se3)

CAS RN

12024-24-7, 58127-88-1
Record name Gallium selenide (Ga2Se3)
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Gallium selenide (Ga2Se2)
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Record name Gallium selenide (Ga2Se3)
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Record name Gallium selenide (Ga2Se3)
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Record name Digallium triselenide
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Citations

For This Compound
28
Citations
TL Ng, N Maung, G Fan, IB Poole… - Chemical Vapor …, 1996 - Wiley Online Library
We present results of a study using metal‐organic vapor phase epitaxy (MOVPE) to synthesize thin films of cubic Ga 2 Se 3 on both nearly lattice matched GaP and mismatched GaAs …
Number of citations: 13 onlinelibrary.wiley.com
AS Abbasov, KN Mamedov, PG Rustamov… - Chemical Bonds in …, 1972 - Springer
An emf study was made of the thermodynamic functions relating to the formation (free energy, entropy, and enthalpy) of gallium selenide having the composition Ga 2 Se 3 . The …
Number of citations: 1 link.springer.com
AS Abbasov - CHEMICAL BONDS IN SOLIDS - Springer
An emf study was made of the thermodynamic functions relating to the formation (free energy. entropy. and enthalpy) of gallium selenide having the composition Ga2SeS'The …
Number of citations: 0 link.springer.com
OA Balitskii, VP Savchyn… - … science and technology, 2002 - iopscience.iop.org
We discuss the Raman scattering of thermally oxidized gallium selenide (GaSe) and indium selenide (InSe) single crystals. It has been established that the oxidation mechanisms of …
Number of citations: 107 iopscience.iop.org
NN Bezryadin, GI Kotov, SV Kuzubov… - Crystallography …, 2010 - Springer
… It has been established that annealing GaAs in Se vapor leads to the formation of gallium selenide Ga2Se3 on the surface, which is an isoelectronic analog of GaAs and is also …
Number of citations: 2 link.springer.com
AV Tyurin, KS Gavrichev, LN Golushina… - Inorganic materials, 2005 - Springer
The heat capacity of Ga 2 Se 3 is measured from 14 to 320 K by adiabatic calorimetry. The smoothed heat capacity data are used to evaluate temperature-dependent thermodynamic …
Number of citations: 6 link.springer.com
NN Bezryadin, GI Kotov, SV Kuzubov… - Crystallography …, 2011 - Springer
… Transmission electron microscopy and high energy electron diffraction data on these heterostructures con firms the epitaxial pseudomorphic growth of the gallium selenide Ga2Se3(100…
Number of citations: 2 link.springer.com
TC Lovejoy, EN Yitamben, T Ohta, SC Fain Jr… - Physical Review B, 2010 - APS
Gallium selenide (Ga 2 Se 3) is a III-VI chalcogenide material whose intrinsic cation vacancy ordering into one dimensional chains has been predicted to result in a one dimensional …
Number of citations: 6 journals.aps.org
SV Kuzubov, GI Kotov, YV Synorov - Crystallography Reports, 2017 - Springer
… In particular, in the GaAs–Si system, an isoelectronic analog of gallium arsenide (gallium selenide Ga2Se3) can be used; its lattice parameter (5.420 Å) differs from the silicon lattice …
Number of citations: 5 link.springer.com
JO Williams, AC Wright - Journal of Materials Chemistry, 1999 - pubs.rsc.org
A study of the pre-deposition room temperature gas-phase reactions involved in the growth of Ga 2 Se 3 (and/or GaSe) using trimethylgallium (GaMe 3 ) and hydrogen selenide (H 2 Se) …
Number of citations: 7 pubs.rsc.org

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